Cas no 41806-78-4 (4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one)

• Product Name: 4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one
• CAS No: 41806-78-4
• MF: C₁₀H₉ClN₄O
• MW: 236.657660245895
• CID: 3167765
• PubChem ID: 84819947
• Update Time: 2025-10-21

4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 41806-78-4
• 4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one
• 4-[(2-aminophenyl)amino]-6-chloro-2,3-dihydropyridazin-3-one

• Inchi： 1S/C10H9ClN4O/c11-9-5-8(10(16)15-14-9)13-7-4-2-1-3-6(7)12/h1-5H,12H2,(H,13,14)(H,15,16)
• InChI Key： MJXZLKZUUOJAJE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NN=1)=O)NC1C=CC=CC=1N

Computed Properties

• Exact Mass: 236.0464886Da
• Monoisotopic Mass: 236.0464886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.5Ų

Additional information on 4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one

Comprehensive Analysis of 4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one (CAS No. 41806-78-4)

4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one (CAS No. 41806-78-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to as a chloropyridazinone derivative, features a pyridazinone core substituted with an amino-phenyl group and a chlorine atom, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The growing interest in 41806-78-4 aligns with broader trends in small-molecule therapeutics and precision agriculture. With the rise of AI-driven drug design and sustainable farming practices, compounds like 4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one are being scrutinized for their efficacy and environmental impact. Searches for "pyridazinone applications" and "chloropyridazine synthesis" have surged, reflecting demand for innovative solutions in these fields. This compound’s ability to modulate biological pathways while maintaining low toxicity profiles makes it a candidate for further development.

From a synthetic chemistry perspective, CAS 41806-78-4 exemplifies the importance of regioselective functionalization. The chlorine atom at the 6-position and the amino-phenyl group at the 4-position allow for targeted modifications, enabling the creation of libraries of analogs. Such libraries are invaluable in high-throughput screening campaigns, a topic frequently searched alongside "heterocyclic compound optimization." Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance.

Environmental and regulatory considerations also shape the discourse around 4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one. As industries prioritize green chemistry, researchers are investigating solvent-free synthesis routes and biodegradable derivatives of this compound. Queries such as "eco-friendly heterocycles" and "sustainable chemical intermediates" underscore this shift. Its stability under physiological conditions further enhances its appeal for drug delivery systems, a hot topic in nanomedicine.

In conclusion, 41806-78-4 represents a nexus of innovation across multiple disciplines. Its structural versatility, coupled with emerging applications in biomedicine and agrochemicals, positions it as a compound of enduring relevance. As scientific communities tackle pressing issues like personalized medicine and climate-resilient crops, derivatives of 4-((2-Aminophenyl)amino)-6-chloropyridazin-3(2H)-one may play pivotal roles in shaping future breakthroughs.